N-[2-Fluoro-4-(methylsulfonyl)phenyl]piperidin-4-amine

• Molecular Formula: C12H17FN2O2S
• Molecular Weight: 272.34 g/mol
• IUPAC Name: N-(2-fluoro-4-methylsulfonylphenyl)piperidin-4-amine
• InChI: InChI=1S/C12H17FN2O2S/c1-18(16,17)10-2-3-12(11(13)8-10)15-9-4-6-14-7-5-9/h2-3,8-9,14-15H,4-7H2,1H3
• InChI Key: MULJUZGQWIPXND-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)NC2CCNCC2)F

Description

N-[2-Fluoro-4-(methylsulfonyl)phenyl]piperidin-4-amine is a chemical compound with the molecular formula C12H17FN2O2S and a molecular weight of 272.34 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-Fluoro-4-(methylsulfonyl)phenyl]piperidin-4-amine typically involves the reaction of 2-fluoro-4-(methylsulfonyl)aniline with piperidine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

N-[2-Fluoro-4-(methylsulfonyl)phenyl]piperidin-4-amine can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may result in the formation of a sulfone derivative, while reduction may yield a corresponding amine .

Scientific Research Applications

N-[2-Fluoro-4-(methylsulfonyl)phenyl]piperidin-4-amine has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of N-[2-Fluoro-4-(methylsulfonyl)phenyl]piperidin-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[2-Fluoro-4-(methylsulfonyl)phenyl]piperidin-4-amine include:

• N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine hydrochloride
• N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine derivatives .

Uniqueness

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .